Cas no 1704134-49-5 (1-(5-bromo-2-methylphenyl)cyclohexan-1-amine)

• Product Name: 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine
• CAS No: 1704134-49-5
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5840648
• PubChem ID: 117423879
• Update Time: 2025-06-13

1-(5-bromo-2-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine
• 1704134-49-5
• EN300-1909362

• Inchi： 1S/C13H18BrN/c1-10-5-6-11(14)9-12(10)13(15)7-3-2-4-8-13/h5-6,9H,2-4,7-8,15H2,1H3
• InChI Key： AIRGHMILPIBVPQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine

Research Brief on 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine (CAS: 1704134-49-5): Recent Advances and Applications in Chemical Biology and Medicine

1-(5-bromo-2-methylphenyl)cyclohexan-1-amine (CAS: 1704134-49-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by a cyclohexylamine core substituted with a bromo-methylphenyl moiety, has been explored for its pharmacological properties and utility as a building block in drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing promising avenues for therapeutic development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine as a precursor for novel serotonin receptor modulators. The compound's unique structural features, including the bromine atom and the cyclohexylamine scaffold, were found to enhance binding affinity to specific serotonin receptor subtypes. This discovery opens new possibilities for developing targeted therapies for neurological disorders such as depression and anxiety.

Another significant advancement was reported in ACS Chemical Biology, where the compound was utilized as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a revolutionary class of therapeutics that degrade disease-causing proteins via the ubiquitin-proteasome system. The bromine substituent in 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine facilitated efficient cross-coupling reactions, enabling the construction of complex PROTAC molecules with enhanced stability and efficacy.

Recent pharmacokinetic studies have also shed light on the metabolic fate of this compound. A 2024 paper in Drug Metabolism and Disposition detailed the hepatic metabolism of 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine, identifying cytochrome P450 enzymes as primary mediators of its biotransformation. These findings are critical for predicting drug-drug interactions and optimizing dosing regimens in future clinical applications.

The compound's potential extends beyond small-molecule therapeutics. In a groundbreaking 2023 Nature Biotechnology article, researchers demonstrated its utility in chemical biology probes for studying protein-protein interactions. The bromine atom served as an effective handle for bioorthogonal labeling, enabling precise tracking of molecular interactions in live cells. This application highlights the versatility of 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine as a tool compound in basic research.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of derivatives based on this scaffold. Recent efforts in process chemistry, as reported in Organic Process Research & Development, have focused on optimizing the synthetic route to improve yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic bromination and flow chemistry techniques, have shown particular promise in this regard.

Looking ahead, the unique structural features of 1-(5-bromo-2-methylphenyl)cyclohexan-1-amine continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted cancer therapies, neurodegenerative disease interventions, and anti-inflammatory agents. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the next generation of pharmaceutical development.